1-methyl-1H-pyrazol-4-yl methanesulfonate
Overview
Description
1-Methyl-1H-pyrazol-4-yl methanesulfonate (MMPMS) is a chemical compound composed of a methyl group, a pyrazol ring, and a methanesulfonate group. It is a versatile compound with a wide array of applications in the fields of synthetic organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
1-methyl-1H-pyrazol-4-yl methanesulfonate has a wide variety of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, including pharmaceuticals, pesticides, and dyes. Additionally, it has been used in the synthesis of peptide-based compounds for drug delivery systems, as well as in the synthesis of biodegradable polymers for tissue engineering. In biochemistry, 1-methyl-1H-pyrazol-4-yl methanesulfonate has been used to study the effects of enzyme inhibition and to investigate the mechanism of action of various drugs.
Mechanism of Action
The mechanism of action of 1-methyl-1H-pyrazol-4-yl methanesulfonate is largely unknown. However, it is believed that the compound binds to enzymes and inhibits their activity. It can also interact with other molecules, such as proteins, and affect their function. In addition, 1-methyl-1H-pyrazol-4-yl methanesulfonate may act as an inhibitor of certain metabolic pathways, such as those involved in the synthesis of fatty acids and cholesterol.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-methyl-1H-pyrazol-4-yl methanesulfonate are largely unknown. However, it is believed that the compound may have anti-inflammatory, antioxidant, and anticancer properties. Additionally, it may be able to modulate the activity of certain enzymes, such as those involved in the synthesis of fatty acids and cholesterol.
Advantages and Limitations for Lab Experiments
1-methyl-1H-pyrazol-4-yl methanesulfonate has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it can be stored and handled safely. Additionally, it is a versatile compound that can be used in a variety of applications. However, there are also some limitations to its use in lab experiments. For example, the compound is not very soluble in water, and it can be difficult to obtain a high yield in certain reactions.
Future Directions
There are many potential future directions for the use of 1-methyl-1H-pyrazol-4-yl methanesulfonate in scientific research. For example, it could be used to study the mechanism of action of various drugs, to investigate the effects of enzyme inhibition, and to develop new polymers for tissue engineering. Additionally, it could be used to study the effects of other compounds on biochemical and physiological processes, such as inflammation and oxidative stress. Finally, it could be used to develop new compounds for drug delivery systems and to synthesize new pharmaceuticals.
Synthesis Methods
1-methyl-1H-pyrazol-4-yl methanesulfonate can be synthesized through a variety of methods. One of the most common and straightforward methods is the reaction of 3-methyl-1H-pyrazol-4-ol with methanesulfonyl chloride in the presence of a base. This reaction occurs in aqueous solution in the presence of a base, such as sodium hydroxide or potassium hydroxide, and yields 1-methyl-1H-pyrazol-4-yl methanesulfonate as the primary product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-1H-pyrazol-4-yl methanesulfonate involves the reaction of 1-methyl-1H-pyrazole with methanesulfonyl chloride in the presence of a base.", "Starting Materials": [ "1-methyl-1H-pyrazole", "Methanesulfonyl chloride", "Base (such as triethylamine or pyridine)", "Solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Add the base to the solvent and stir to dissolve.", "Add 1-methyl-1H-pyrazole to the solution and stir for several minutes.", "Add methanesulfonyl chloride dropwise to the solution while stirring.", "Continue stirring the reaction mixture for several hours at room temperature.", "Extract the product with a suitable solvent (such as ethyl acetate or diethyl ether).", "Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the crude product.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1849231-92-0 |
Product Name |
1-methyl-1H-pyrazol-4-yl methanesulfonate |
Molecular Formula |
C5H8N2O3S |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
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